Cas no 101670-65-9 (Naphthalene,1-chloro-4-isothiocyanato-)

• Product Name: Naphthalene,1-chloro-4-isothiocyanato-
• CAS No: 101670-65-9
• MF: C₁₁H₆ClNS
• MW: 219.690040111542
• CID: 202164
• PubChem ID: 58710
• Update Time: 2025-04-19

Naphthalene,1-chloro-4-isothiocyanato- Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1-chloro-4-isothiocyanato-
• 1-chloro-4-isothiocyanatonaphthalene
• 1-chloro-4-isothiocyanato-naphthalene
• 4-Chlor-[1]naphthylisothiocyanat
• 4-chloro-[1]naphthyl isothiocyanate
• 4-chloro-1-naphthyl isothiocyanate
• AC1L1PLJ
• ACMC-1C7M8
• BRN 3259202
• CTK4A0081
• ISOTHIOCYANIC ACID, 4-CHLORO-1-NAPHTHYL ESTER
• NSC172889
• SCHEMBL6392900
• 101670-65-9
• NSC-172889
• DTXSID00144110
• 3-12-00-02962 (Beilstein Handbook Reference)
• 4-Chloro-1-naphthylisothiocyanate

• Inchi： 1S/C11H6ClNS/c12-10-5-6-11(13-7-14)9-4-2-1-3-8(9)10/h1-6H
• InChI Key： KMDNKLRJLQTHPA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C2C=CC=CC2=1)N=C=S

Computed Properties

• Exact Mass: 218.99108
• Monoisotopic Mass: 218.9909481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 12.36